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Compound of Interest

Compound Name: 2-(2-Iodoethoxy)propane

CAS No.: 318958-37-1

Cat. No.: B3001750 Get Quote

Executive Safety Assessment
2-(2-Iodoethoxy)propane (CAS: 13830-12-1 analog) presents a dual-hazard profile that is

often underestimated in standard waste streams. It combines the alkylating potential of primary

alkyl iodides with the peroxide-forming capability of branched ethers.

The Critical Risk: This molecule contains a secondary carbon adjacent to the ether oxygen

(isopropyl group). This structural feature renders it susceptible to auto-oxidation, forming

explosive hydroperoxides upon storage, particularly if light-protected storage has been

compromised (iodides degrade in light, initiating free-radical chains).[1]

Core Directive: Do not treat this simply as "halogenated waste." You must validate peroxide

levels prior to consolidation.

Chemical Hazard Profile
The following data consolidates physical and chemical properties relevant to logistics and

safety.
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Property Specification Operational Implication

Chemical Structure

Secondary Ether Linkage:

High risk of peroxide

formation.Primary Iodide:

Strong alkylating agent (DNA

damage risk).

Flash Point ~45°C - 55°C (Estimated)

Flammable Liquid (Class 3).

Ground all equipment during

transfer to prevent static

discharge.

Stability Light & Air Sensitive

Iodides release

(turning yellow/brown) upon

light exposure. Air exposure

drives peroxidation.

Reactivity Electrophile

Reacts violently with strong

oxidizers and strong bases

(nucleophiles).

EPA Waste Code D001 (Ignitable) / F-Listed
Dispose as Halogenated

Organic Solvent.

Pre-Disposal Assessment: The "Gatekeeper"
Protocol
Before this chemical leaves your bench for the central waste facility, it must pass the Peroxide

Gate.

Step 1: Visual Inspection
Pass: Liquid is clear or slightly yellow (iodine liberation).

Fail (STOP WORK): Visible crystals, cloudiness, or precipitate around the cap.[1]
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Action: Do not touch. Isolate the hood. Contact EHS/Bomb Squad immediately. Friction

from opening the cap can detonate peroxide crystals.[2]

Step 2: Quantitative Peroxide Testing
If the container is visually safe, test for peroxide concentration using semi-quantitative strips

(e.g., Quantofix®) or the Iodide test.[1]

< 20 ppm: Safe for standard disposal.

20 - 100 ppm: Must be treated (reduced) before disposal.

> 100 ppm: High Risk. Requires remote opening or specialized neutralization by EHS.

Visualization: Peroxide Decision Logic
The following diagram outlines the mandatory decision logic for handling this ether.

Start: Waste Assessment

1. Visual Inspection
(Crystals/Solids?)

STOP: Contact EHS/Bomb Squad
(Explosion Hazard)
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2. Peroxide Test
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No (Clear Liquid)
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Waste Stream

Stabilization Protocol
(Ferrous Sulfate Wash)
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Figure 1: Decision tree for assessing peroxide risks in ether-based alkyl iodides prior to

disposal.

Stabilization Protocol (Quenching Peroxides)
If testing reveals peroxides (20-100 ppm), you must reduce them chemically before placing the

container in the waste stream.

Reagents:

Ferrous Sulfate (

) solution (50% aq) or Sodium Metabisulfite.

Procedure:

Add a volume of 50%

solution equal to 20% of the solvent volume.

Stir gently for 45 minutes. Note: Do not shake vigorously if peroxides are present; stirring is

safer.

The ferrous ion (

) reduces the peroxide to an alcohol, oxidizing itself to ferric ion (

).

Retest the organic layer. Repeat until peroxide level is < 10 ppm.

Disposal Workflow
Once the chemical is confirmed stable, follow this segregation protocol.

A. Waste Segregation[3][4]
Stream:Halogenated Organic Solvents.
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Compatibility:

Keep Away From: Strong oxidizers (Nitric acid, Chromic acid), Strong bases (Sodium

Hydroxide), and Non-halogenated flammables (Acetone/Ethanol - strictly to maintain

halogenated stream purity for incineration).[1]

Why? Burning halogenated compounds requires specific scrubbers to capture acid gases

(

,

).[1] Mixing with non-halogenated waste complicates this process and violates EPA rules.

B. Packaging & Labeling[3][5]
Container: High-Density Polyethylene (HDPE) or Amber Glass.

Expert Tip: Avoid metal cans if the waste is acidic or wet, as iodides can corrode metal,

leading to leaks.[1]

Labeling:

Primary Constituent: "2-(2-Iodoethoxy)propane"

Hazard Checkboxes: [x] Flammable, [x] Toxic, [x] Irritant.[1]

Visualization: Waste Stream Architecture
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Figure 2: Segregation logic preventing incompatible reactions in the waste stream.

Emergency Response: Spill Protocol
In the event of a spill outside the fume hood:

Evacuate & Ventilate: The vapor is heavier than air and may travel to ignition sources.[3][4]

PPE: Butyl rubber or Silver Shield gloves are required. Nitrile provides poor protection

against low-molecular-weight alkyl iodides.

Absorb: Use Vermiculite or Activated Charcoal.

Do NOT use: Paper towels or sawdust (combustibles). The reaction with iodides can be

exothermic.

Decontaminate: Wash the area with a dilute solution of Sodium Thiosulfate to reduce any

free iodine (brown stain) to colorless iodide.

Regulatory References
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U.S. Environmental Protection Agency (EPA).Resource Conservation and Recovery Act

(RCRA) Regulations: Title 40 CFR Parts 260-273. Washington, D.C.[1] Link

National Research Council.Prudent Practices in the Laboratory: Handling and Management

of Chemical Hazards. National Academies Press. Link

Occupational Safety and Health Administration (OSHA).Hazard Communication Standard:

29 CFR 1910.1200.Link

PubChem.Compound Summary: 2-(2-Iodoethoxy)propane. National Library of Medicine.

Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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